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Compound of Interest

Compound Name: Heptylbenzene-d20

Cat. No.: B1448027 Get Quote

An In-Depth Technical Guide to Heptylbenzene-d20: Physical Characteristics and Stability

For researchers, scientists, and drug development professionals, understanding the physical

and chemical properties of isotopically labeled compounds is paramount for their effective use

in experimental and developmental pipelines. This guide provides a comprehensive overview of

the core physical characteristics and stability considerations for Heptylbenzene-d20.

Core Physical Characteristics
While specific experimental data for Heptylbenzene-d20 is not extensively available, its

physical properties can be reliably estimated based on the well-documented characteristics of

its non-deuterated counterpart, n-Heptylbenzene, and the known effects of deuteration. The

replacement of hydrogen with deuterium typically leads to a slight increase in molecular weight

and density, with minor effects on boiling and melting points.[1]

Below is a summary of the key physical and chemical properties of both n-Heptylbenzene and

the estimated values for Heptylbenzene-d20.
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Property n-Heptylbenzene (C₁₃H₂₀)
Heptylbenzene-d20
(C₁₃D₂₀) - Estimated

IUPAC Name

1,2,3,4,5-pentadeuterio-6-

(1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-

pentadecadeuterioheptyl)benz

ene[2]

1,2,3,4,5-pentadeuterio-6-

(1,1,2,2,3,3,4,4,5,5,6,6,7,7,7-

pentadecadeuterioheptyl)benz

ene

Synonyms
1-Phenylheptane, n-

Heptylbenzene[3][4][5][6]
Benzene-d5, heptyl-d15-[2]

CAS Number 1078-71-3[3][4][5][6] 634897-84-0[2][7]

Molecular Formula C₁₃H₂₀[3][5][6][8][9] C₁₃D₂₀[2]

Molecular Weight 176.30 g/mol [3][8] ~196.42 g/mol

Appearance Colorless liquid[4][5] Colorless liquid

Melting Point -48 °C[4][5] ~ -47 to -48 °C

Boiling Point 233 °C[4] ~ 233 °C

Density 0.86 g/mL at 25 °C[4] ~ 0.95 g/mL at 25 °C

Refractive Index n20/D 1.485[4][5] ~ 1.485

Solubility
Insoluble in water. Soluble in

organic solvents.

Insoluble in water. Soluble in

organic solvents.

Stability and Storage
Chemical Stability: n-Heptylbenzene is a stable compound under normal conditions.[4][5] It is

incompatible with strong oxidizing agents.[4][5] For Heptylbenzene-d20, the primary stability

concern is the potential for hydrogen-deuterium (H-D) exchange. This is particularly relevant in

the presence of protic solvents (e.g., water, alcohols) or under acidic or basic conditions, which

can catalyze the exchange of deuterium atoms with protons from the environment.[10] The

deuterium atoms on the aromatic ring and the aliphatic chain are generally stable, but care

should be taken to avoid conditions that could facilitate their exchange.
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Recommended Storage: To maintain the isotopic purity of Heptylbenzene-d20, it is

recommended to store the compound under an inert atmosphere (e.g., argon or nitrogen) in a

tightly sealed container. Storage in a cool, dry place away from direct sunlight and strong

oxidizing agents is advisable. For long-term storage, refrigeration is recommended.

Experimental Protocols
While specific experimental protocols for Heptylbenzene-d20 are not readily available, the

following generalized protocols for handling and stability assessment of deuterated aromatic

compounds can be adapted.

Protocol 1: General Handling of Deuterated Aromatic Compounds

Atmosphere: Handle Heptylbenzene-d20 under a dry, inert atmosphere (e.g., in a glove box

or using a Schlenk line) to minimize exposure to atmospheric moisture.[10]

Solvents: Use anhydrous, deuterated solvents for all solution preparations to prevent H-D

exchange.

Glassware: Ensure all glassware is thoroughly dried in an oven and cooled in a desiccator

before use.

Transfers: Use dry syringes or cannulas for transferring the liquid.

Protocol 2: Stability Assessment via NMR Spectroscopy

This protocol outlines a method to assess the isotopic stability of Heptylbenzene-d20 under

specific stress conditions.

Sample Preparation:

Prepare a stock solution of Heptylbenzene-d20 in a suitable anhydrous, deuterated

solvent (e.g., CDCl₃).

Divide the stock solution into several NMR tubes.

Stress Conditions:
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To one set of tubes, add a small, controlled amount of a protic solvent (e.g., D₂O or

CH₃OD).

To another set, introduce a catalytic amount of a weak acid or base.

Keep one tube as a control under inert conditions.

Incubation:

Incubate the tubes at various temperatures (e.g., room temperature, 40 °C, 60 °C) for a

defined period (e.g., 24, 48, 72 hours).

NMR Analysis:

Acquire ¹H NMR and ²H NMR spectra of each sample at regular intervals.

In the ¹H NMR, the appearance or increase in signal intensity at the positions

corresponding to the heptyl and phenyl protons will indicate H-D exchange.

In the ²H NMR, a decrease in the integral of the deuterium signals will quantify the extent

of isotopic exchange.

Data Analysis:

Calculate the percentage of deuterium loss over time for each condition to determine the

stability of the label.

Logical Workflow for Stability Assessment
The following diagram illustrates a typical workflow for assessing the stability of a deuterated

compound like Heptylbenzene-d20.
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Caption: Workflow for assessing the stability of deuterated compounds.
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This guide provides a foundational understanding of the physical characteristics and stability of

Heptylbenzene-d20. For critical applications, it is always recommended to perform in-house

analysis to confirm these properties under the specific experimental conditions to be employed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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